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Compound of Interest

Compound Name: 2-Methoxypropane

Cat. No.: B122115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 2-Methoxypropane (also known as methyl isopropyl ether). The information is presented in
a structured format to facilitate its use in research, drug development, and scientific
applications where this compound may be utilized as a solvent or intermediate.

Quantitative Thermodynamic Data

The thermodynamic properties of 2-Methoxypropane have been experimentally determined
and are summarized in the tables below. These values are crucial for understanding the
compound's behavior under various temperature and pressure conditions.

Table 1: Standard Molar Enthalpy and Entropy of 2-Methoxypropane
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Property Value Units Reference

Standard Molar
Enthalpy of Formation  -252.04 + 0.96 kJ/mol [1]
(Gas, 298.15 K)

Standard Molar
Entropy (Liquid, 233.9 J/mol-K [2]
298.15 K)

Table 2: Molar Heat Capacity of 2-Methoxypropane

) Temperature
Property Value Units ) Reference
Molar Heat
S 161.9 J/mol-K 298.15 [2]
Capacity (Liquid)

Experimental Protocols

The determination of the thermodynamic properties of organic compounds like 2-
Methoxypropane relies on precise calorimetric methods. While the specific experimental
details for the cited data would be found in the original publications, the following sections
describe the general and widely accepted methodologies for such measurements.

2.1. Determination of Enthalpy of Formation

The standard enthalpy of formation of an organic compound is typically determined indirectly
through combustion calorimetry.[3]

e Principle: The compound is completely combusted in a high-pressure oxygen atmosphere
within a bomb calorimeter. The heat released during this exothermic reaction (the enthalpy of
combustion) is measured by observing the temperature change of the surrounding water
bath.

o Apparatus: A high-pressure bomb calorimeter, a sensitive thermometer (or thermocouple), a
sample crucible, and an ignition system.
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e Procedure:

o A precisely weighed sample of 2-Methoxypropane is placed in the crucible inside the
bomb.

o The bomb is sealed and pressurized with a known excess of pure oxygen.

o The bomb is submerged in a known mass of water in a thermally insulated container (the
calorimeter).

o The initial temperature of the water is recorded.

o The sample is ignited electrically.

o The final temperature of the water after the combustion reaction is complete is recorded.

o The heat capacity of the calorimeter system is determined by combusting a standard
substance with a known enthalpy of combustion (e.g., benzoic acid).

» Data Analysis: The enthalpy of combustion is calculated from the temperature rise and the
heat capacity of the calorimeter. The standard enthalpy of formation is then calculated using
Hess's Law, by combining the experimentally determined enthalpy of combustion with the
known standard enthalpies of formation of the combustion products (COz and Hz20).[4][5]

2.2. Determination of Molar Heat Capacity and Entropy

The molar heat capacity of a liquid is determined using a calorimeter, often a differential
scanning calorimeter (DSC) or an adiabatic calorimeter.[6][7][8] The standard molar entropy is
then calculated from the heat capacity data.

e Principle: A known amount of heat is supplied to a known mass of the substance, and the
resulting temperature change is measured. For liquids, measurements are typically made at
constant pressure (C_p).

o Apparatus: A differential scanning calorimeter (DSC) or an adiabatic calorimeter. A
temperature controller and a data acquisition system are also required.

e Procedure (using DSC):
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o An empty sample pan and a reference pan are placed in the DSC.

o A baseline is established by heating the pans at a constant rate over the desired
temperature range.

o A precisely weighed sample of 2-Methoxypropane is hermetically sealed in the sample
pan.

o The sample and reference pans are heated at the same constant rate as the baseline
measurement.

o The difference in heat flow required to maintain the sample and reference at the same
temperature is measured.

o A standard material with a known heat capacity (e.g., sapphire) is run under the same
conditions for calibration.

o Data Analysis: The heat capacity of the sample is calculated by comparing the heat flow to
the sample with the heat flow to the standard material. The standard molar entropy is then
determined by integrating the heat capacity divided by the temperature from absolute zero
up to the standard temperature (298.15 K), also accounting for the entropies of any phase
transitions.

Visualizations
3.1. Experimental Workflow for Thermodynamic Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the thermodynamic properties of a liquid such as 2-Methoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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